Boc-Asp(OBzl)-ONp
Overview
Description
“Boc-Asp(OBzl)-ONp” is a derivative of the amino acid Aspartic Acid . It is also known as N-(tert-Butoxycarbonyl)-L-aspartic acid 4-benzyl ester or Boc-L-aspartic acid 4-benzyl ester . It is used as a starting material for the enantiospecific synthesis of ®- (+)-Boc-iturinic acid (n -C 14), the L-aspartic series of thrombin inhibitors, and diketopiperazine tetrapeptides . It is also used in the preparation of a novel tricyclic dipeptide mimetic based on a [6 H ]-azepino indoline nucleus .
Synthesis Analysis
The synthesis of “Boc-Asp(OBzl)-ONp” involves the coupling of its carboxylate side chain to dipicolylamine . This yields the tridentate nitrogen donor ligand Boc-Asp(Dpa)-OBzl (-OBzl). The compound -OBzl contains three different carbonyl groups: a tertiary amide linkage .
Molecular Structure Analysis
The molecular formula of “Boc-Asp(OBzl)-ONp” is C16H21NO6 . It has a molecular weight of 323.34 . The InChI string is 1S/C16H21NO6/c1-16(2,3)23-15(21)17-12(9-13(18)19)14(20)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,21)(H,18,19)/t12-/m0/s1 .
Physical And Chemical Properties Analysis
“Boc-Asp(OBzl)-ONp” has a density of 1.3±0.1 g/cm³ . Its boiling point is 609.9±55.0 °C at 760 mmHg . The vapor pressure is 0.0±1.7 mmHg at 25°C . The enthalpy of vaporization is 90.6±3.0 kJ/mol . The flash point is 322.6±31.5 °C . The index of refraction is 1.562 . The molar refractivity is 112.8±0.3 cm³ . It has 10 H bond acceptors, 1 H bond donor, 12 freely rotating bonds .
Scientific Research Applications
Application in Peptide-Cellulose Conjugation
- Conjugation Reaction: The α-carboxyl group of the protected Boc-Ser(PO3Ph2) is condensed with the β-amino groups of β-Ala-Cellulose using isobutyl chloroformate and N-methylmorpholine. Results: The degree of substitution (DSN) of the conjugates was estimated to be between 0.69 and 0.95, indicating successful conjugation. The deprotection process was confirmed by 31P-NMR and UV-Visible spectra, showing no elimination of phosphorylated peptides .
- Enzyme Kinetics: The kinetic parameters such as kcat and Km are measured using the synthesized substrate. Results: The substrate showed high sensitivity with kinetic data for thrombin: kcat = 160 s^-1, Km = 11 µM .
Application in Proteomics
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Application in Drug Development
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Application in Biomaterials
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Application in Analytical Chemistry
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Application in Solid-Phase Peptide Synthesis (SPPS)
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Application in Chiral Resolution
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Application in Nuclear Magnetic Resonance (NMR) Spectroscopy
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Application in Molecular Docking Studies
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Application in Protease Inhibition Studies
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Application in Fluorescence Spectroscopy
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These additional applications showcase the broad utility of Boc-Asp(OBzl)-ONp in scientific research, spanning from synthetic chemistry to computational studies, and highlight its importance in advancing our understanding of peptides and proteins .
Application in Selective Proteolysis
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Application in Metal Ion Chelation Studies
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Application in Immunology
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Application in Hydrogel Formation
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Application in Catalysis
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Application in Environmental Science
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These applications further illustrate the versatility of Boc-Asp(OBzl)-ONp in scientific research, highlighting its role in advancing knowledge across various scientific disciplines .
Safety And Hazards
When handling “Boc-Asp(OBzl)-ONp”, it is recommended to do so in a well-ventilated place. Suitable protective clothing should be worn. Contact with skin and eyes should be avoided. Formation of dust and aerosols should be prevented. Non-sparking tools should be used. Fire caused by electrostatic discharge steam should be prevented .
Future Directions
properties
IUPAC Name |
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O8/c1-22(2,3)32-21(27)23-18(13-19(25)30-14-15-7-5-4-6-8-15)20(26)31-17-11-9-16(10-12-17)24(28)29/h4-12,18H,13-14H2,1-3H3,(H,23,27)/t18-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKRBDGLUYWLXAX-SFHVURJKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC(=O)OCC1=CC=CC=C1)C(=O)OC2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC(=O)OCC1=CC=CC=C1)C(=O)OC2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00446267 | |
Record name | 4-Benzyl 1-(4-nitrophenyl) N-(tert-butoxycarbonyl)-L-aspartate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00446267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
444.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-Asp(OBzl)-ONp | |
CAS RN |
26048-69-1 | |
Record name | 4-Benzyl 1-(4-nitrophenyl) N-(tert-butoxycarbonyl)-L-aspartate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00446267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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